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Cat. No.: B15561715 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The cytochrome bc1 complex, also known as Complex III or ubiquinol-cytochrome c reductase,

is a critical enzyme in the mitochondrial electron transport chain.[1][2][3] It catalyzes the

transfer of electrons from ubiquinol to cytochrome c, a process coupled with the pumping of

protons from the mitochondrial matrix to the intermembrane space.[1][4][5] This contributes to

the generation of the proton motive force that drives ATP synthesis.[4][5][6] Inhibition of the bc1

complex disrupts cellular respiration and can lead to cell death, making it a key target for the

development of fungicides, anti-parasitic drugs, and potential anticancer agents.[7][8] bc1
Complex-IN-1 is an investigational inhibitor of the bc1 complex. Determining its half-maximal

inhibitory concentration (IC50) is a crucial step in characterizing its potency and therapeutic

potential. This document provides a detailed protocol for determining the IC50 value of bc1
Complex-IN-1 using a spectrophotometric assay that monitors the reduction of cytochrome c.

Signaling Pathway
The following diagram illustrates the central role of the bc1 complex (Complex III) in the

mitochondrial electron transport chain.
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1. Reagent & Sample Preparation Prepare Serial Dilutions
of bc1 Complex-IN-1

Isolate Mitochondria &
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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